Cas no 338775-73-8 ([(2,3-Dichlorophenyl)methoxy][(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]amine)

• Product Name: [(2,3-Dichlorophenyl)methoxy][(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]amine
• CAS No: 338775-73-8
• MF: C₁₄H₁₄Cl₂N₄OS
• MW: 357.258159160614
• CID: 5708225
• PubChem ID: 6411806
• Update Time: 2023-10-31

[(2,3-Dichlorophenyl)methoxy][(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]amine Chemical and Physical Properties

Names and Identifiers

• AKOS005085574
• HMS575P12
• 2L-314S
• (E)-O-(2,3-dichlorobenzyl)-N-(2-(6-methyl-3-(methylthio)-1,2,4-triazin-5-yl)vinyl)hydroxylamine
• 338775-73-8
• [(2,3-dichlorophenyl)methoxy][(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]amine
• (E)-N-[(2,3-dichlorophenyl)methoxy]-2-(6-methyl-3-methylsulfanyl-1,2,4-triazin-5-yl)ethenamine
• 5-(2-(((2,3-Dichlorobenzyl)oxy)amino)vinyl)-6-methyl-3-(methylsulfanyl)-1,2,4-triazine
• 5-(2-{[(2,3-dichlorobenzyl)oxy]amino}vinyl)-6-methyl-3-(methylsulfanyl)-1,2,4-triazine
• [(2,3-Dichlorophenyl)methoxy][(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]amine

• Inchi： 1S/C14H14Cl2N4OS/c1-9-12(18-14(22-2)20-19-9)6-7-17-21-8-10-4-3-5-11(15)13(10)16/h3-7,17H,8H2,1-2H3/b7-6+
• InChI Key： HRQWGTSJGZAKCY-VOTSOKGWSA-N
• SMILES： ClC1C(=CC=CC=1CON/C=C/C1C(C)=NN=C(N=1)SC)Cl

Computed Properties

• Exact Mass: 356.0265376g/mol
• Monoisotopic Mass: 356.0265376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų